Ethyl 1-bromo-2,7-naphthyridine-3-carboxylate

Specification

• CAS No.: 250674-54-5
• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.1 g/mol
• IUPAC Name: ethyl 1-bromo-2,7-naphthyridine-3-carboxylate
• Standard InChI: InChI=1S/C11H9BrN2O2/c1-2-16-11(15)9-5-7-3-4-13-6-8(7)10(12)14-9/h3-6H,2H2,1H3
• Standard InChI Key: PWMBDHCPLLGYSW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NC(=C2C=NC=CC2=C1)Br
• Canonical SMILES: CCOC(=O)C1=NC(=C2C=NC=CC2=C1)Br

Introduction

Ethyl 1-bromo-2,7-naphthyridine-3-carboxylate is a synthetic organic compound belonging to the naphthyridine family, which is known for its diverse biological activities and applications in medicinal chemistry. This compound has a molecular formula of C11H9BrN2O2 and a molecular weight of approximately 281.11 g/mol. It is characterized by its bromo substituent at the 1-position and an ethyl ester group attached to the carboxylic acid functional group at the 3-position of the naphthyridine ring.

Synthesis and Preparation

The synthesis of Ethyl 1-bromo-2,7-naphthyridine-3-carboxylate typically involves multi-step reactions that include the formation of the naphthyridine ring system. While specific synthesis protocols for this exact compound are not widely detailed in the literature, naphthyridine derivatives are often synthesized through cyclization reactions, such as the Skraup reaction, which involves the cyclization of substituted pyridine derivatives.

Market and Availability

Ethyl 1-bromo-2,7-naphthyridine-3-carboxylate is available from various chemical suppliers, with prices ranging based on purity and quantity. For instance, it can be purchased in quantities of 1 gram for approximately $785 to $880, depending on the supplier.